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Compound of Interest

Compound Name: o-lodosobenzoate

Cat. No.: B1240650

An In-depth Technical Guide to the Reactivity of o-lodosobenzoate

For researchers, scientists, and drug development professionals, understanding the nuances of
reactive chemical species is paramount to innovation. o-lodosobenzoate (IBA), a hypervalent
iodine(lll) compound, stands out as a versatile and potent reagent in organic synthesis and
biochemistry. This guide provides a comprehensive overview of its core reactivity, applications,
and the experimental protocols necessary for its effective use.

Core Chemical Properties and Structure

o-lodosobenzoate is the conjugate base of 2-iodosobenzoic acid. The central iodine atom
exists in a +3 oxidation state, making it a strong electrophile and a potent oxidizing agent.[1]
This hypervalent state is key to its reactivity, as the iodine atom readily undergoes reductive
elimination to a more stable +1 or -1 state.[1] In the solid state, it often exists as a polymeric
structure.[1]

A crucial aspect of o-iodosobenzoate chemistry is its relationship with o-iodoxybenzoic acid
(IBX), a hypervalent iodine(V) compound. IBA is the reduced form of IBX and can be generated
in situ from IBA using a co-oxidant.[2][3] Conversely, IBA can disproportionate to form o-
iodoxybenzoic acid and o-iodobenzoic acid.[4][5] This interconversion is a critical consideration
in its application, as IBX is often a highly reactive contaminant responsible for side reactions.[4]

[6]

Table 1: Physical and Chemical Properties of o-lodosobenzoic Acid

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1240650?utm_src=pdf-interest
https://www.benchchem.com/product/b1240650?utm_src=pdf-body
https://www.benchchem.com/product/b1240650?utm_src=pdf-body
https://www.benchchem.com/product/b1240650?utm_src=pdf-body
https://macmillan.princeton.edu/wp-content/uploads/SL-iodine.pdf
https://macmillan.princeton.edu/wp-content/uploads/SL-iodine.pdf
https://macmillan.princeton.edu/wp-content/uploads/SL-iodine.pdf
https://www.benchchem.com/product/b1240650?utm_src=pdf-body
https://www.organic-chemistry.org/abstracts/literature/911.shtm
https://pubs.acs.org/doi/10.1021/ol050875o
https://pubmed.ncbi.nlm.nih.gov/7470493/
https://pubs.acs.org/doi/pdf/10.1021/bi00505a033
https://pubmed.ncbi.nlm.nih.gov/7470493/
https://www.researchgate.net/publication/50226163_Cleavage_at_Tryptophan_by_o-Iodosobenzoic_Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Formula C7HsI0s3

Molecular Weight 264.02 g/mol

Appearance White to off-white solid

IUPAC Name 2-lodosylbenzoic acid
Synonyms IBA, 2-lodosobenzoic acid
Canonical SMILES C1=CC=C(C(=C1)C(=0)0)I=0O

(Data sourced from PubChem CID 7269392 and other general chemical sources)

Key Reactive Pathways and Mechanisms

The reactivity of o-iodosobenzoate is dominated by its electrophilic iodine center, enabling it to
act as a powerful oxidant and a catalyst in various transformations.

Oxidation Reactions

o-lodosobenzoate and its derivatives are effective oxidants for a wide range of functional
groups. A primary application is the oxidation of primary and secondary alcohols to aldehydes,
ketones, or carboxylic acids.[2][3] The mechanism involves the initial attack of the alcohol's
oxygen on the electrophilic iodine atom, followed by elimination to yield the oxidized product
and the reduced iodobenzene derivative.
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Reactants Products
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H20
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Protein with Tryptophan

o-lodosobenzoic Acid
+ 4M Guanidine-HCI
+ 80% Acetic Acid

Incubate 24h
in dark

Iminospirolactone
Formation

Two Peptide Fragments:
Fragment 1-Dioxindolylalanine
Fragment 2 (H2N-XXX-...
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodosobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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